Cas no 859130-20-4 (6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 859130-20-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5421277
• Update Time: 2025-08-04

6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-oxo-4-[(4-phenylpiperazin-1-ium-1-yl)methyl]chromen-6-olate
• 2H-1-Benzopyran-2-one, 6-hydroxy-7-methyl-4-[(4-phenyl-1-piperazinyl)methyl]-
• 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C21H22N2O3/c1-15-11-20-18(13-19(15)24)16(12-21(25)26-20)14-22-7-9-23(10-8-22)17-5-3-2-4-6-17/h2-6,11-13,24H,7-10,14H2,1H3
• InChI Key： VCVSTPBBGRKATB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(O)C=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

Introduction to 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 859130-20-4) and Its Emerging Applications in Chemical Biology

The compound 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one, identified by its CAS number 859130-20-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This chromene derivative, characterized by a hydroxyl group at the 6-position, a methyl group at the 7-position, and a 4-(4-phenylpiperazin-1-yl)methyl substituent at the 4-position, has garnered attention due to its structural complexity and versatile biological activities.

Chromenes, a class of heterocyclic compounds, have long been studied for their pharmacological properties. The presence of the hydroxyl and methyl groups in this molecule contributes to its solubility and reactivity, making it a valuable scaffold for drug design. The 4-(4-phenylpiperazin-1-yl)methyl moiety is particularly noteworthy, as piperazine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to modulate neurotransmitter activity.

Recent advancements in chemical biology have highlighted the importance of polypharmacophores—molecules that can interact with multiple biological targets. The structure of 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one aligns well with this concept, offering multiple sites for interaction with biological receptors and enzymes. This feature has prompted researchers to explore its potential as a lead compound in the development of novel therapeutics.

In particular, studies have demonstrated that chromene derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group at the 6-position may contribute to its antioxidant activity by scavenging free radicals, while the methyl group at the 7-position could influence its metabolic stability. The 4-(4-phenylpiperazin-1-yl)methyl substituent is believed to enhance binding affinity to certain receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia.

The pharmacokinetic profile of this compound is another area of interest. Research indicates that modifications at the 7-position can significantly affect absorption, distribution, metabolism, and excretion (ADME) properties. This has led to efforts in optimizing the molecule for better bioavailability and reduced toxicity. Computational modeling and high-throughput screening have been instrumental in identifying promising analogs with improved pharmacokinetic profiles.

One of the most exciting applications of 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one is in the field of neurology. Piperazine derivatives are known to modulate neurotransmitter systems, making them candidates for treating neurological disorders. Preclinical studies have shown that analogs of this compound can exhibit effects on dopamine reuptake and serotonin receptor activity, suggesting potential therapeutic benefits in conditions such as Parkinson's disease and depression.

The compound's ability to cross the blood-brain barrier is also noteworthy. This property is crucial for CNS drugs, as it ensures that therapeutic levels of the drug can reach the brain. Studies using advanced techniques like positron emission tomography (PET) have provided insights into its distribution within the brain, confirming its ability to penetrate this critical barrier.

Another area where this chromene derivative shows promise is in oncology. Research has identified that certain chromene compounds can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The structural features of 6-hydroxy-7-methyl-4-(4-phenylpiperazin-1-ylmethyl)-2H-chromen--2-one, particularly the hydroxyl and methyl groups, may play a role in disrupting these pathways.

Furthermore, synthetic modifications have led to the development of more potent analogs with enhanced anticancer activity. For instance, replacing the phenyl ring with other aromatic systems or introducing additional functional groups has resulted in compounds with improved selectivity against cancer cells while minimizing toxicity to healthy cells.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular docking studies have been used to predict binding interactions between 6-hydroxy--7-methyl--4-(--phenyl-piperazin--1--ylmethyl)--2H-chromen--2-one and target proteins such as serotonin receptors. These studies have guided medicinal chemists in designing analogs with improved binding affinities and selectivity.

Experimental validation of these computational predictions has been crucial. Techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm molecular structures and assess purity. X-ray crystallography has provided detailed insights into how this compound interacts with biological targets at an atomic level.

The synthesis of 6-hydroxy--7-methyl--4-(--phenyl-piperazin--1--ylmethyl)--2H-chromen--2-one involves multi-step organic reactions that require careful optimization. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for preclinical studies.

Ethical considerations are paramount when developing new therapeutics. Rigorous safety testing is essential to ensure that compounds like this one are safe for human use before they enter clinical trials. Animal models have been used extensively to evaluate acute toxicity, chronic toxicity, and potential side effects.

The regulatory landscape for new drugs is complex but essential for ensuring patient safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive data on a drug's safety and effectiveness before approving it for market use. This includes preclinical studies followed by clinical trials involving human subjects.

The future prospects for 6-hydroxy--7-methyl--4-(--phenyl-piperazin--1--ylmethyl)--2H-chromen--2-one are promising given its diverse biological activities and structural versatility. Ongoing research aims to further optimize its pharmacological properties through structural modifications or combination therapies with other drugs.

In conclusion,6-hydroxy--7-methyl--4-(--)phenyl-piperazin----1----ylmethyl)--2H-chromen----2-one (CAS No.--859130----20----44) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas including neurology oncology anti-inflammation anti-tumor etc.. Its unique structural features functional versatility make it an attractive candidate for further research development leading novel treatments improve human health.